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Compound of Interest

Compound Name: 3-Bromooctane

Cat. No.: B146061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Bromooctane, a significant

halogenated alkane in organic synthesis. This document details its fundamental chemical

properties, common synthetic routes, and key reactions, offering valuable insights for its

application in research and development.

Core Molecular and Physical Properties
3-Bromooctane is a secondary alkyl halide. Its chemical identity and key physical

characteristics are summarized below.

Property Value Source

Molecular Formula C8H17Br [1][2][3][4]

Molecular Weight 193.12 g/mol [1][2][3][4][5]

CAS Number 999-64-4 [1][2][3][4]

Boiling Point 190.8°C at 760mmHg [6]

Density 1.108 g/cm³ [6]

Refractive Index 1.4582 (at 20°C) [3][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b146061?utm_src=pdf-interest
https://www.benchchem.com/product/b146061?utm_src=pdf-body
https://www.benchchem.com/product/b146061?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromooctane
https://www.chemeo.com/cid/20-495-0/3-Bromooctane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216602.htm
https://webbook.nist.gov/cgi/inchi?ID=C999644&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromooctane
https://www.chemeo.com/cid/20-495-0/3-Bromooctane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216602.htm
https://webbook.nist.gov/cgi/inchi?ID=C999644&Mask=200
https://www.echemi.com/products/pid_Rock37169-3-bromooctane.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromooctane
https://www.chemeo.com/cid/20-495-0/3-Bromooctane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216602.htm
https://webbook.nist.gov/cgi/inchi?ID=C999644&Mask=200
https://www.lookchem.com/ProductWholeProperty_LCPL416740.htm
https://www.lookchem.com/ProductWholeProperty_LCPL416740.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9216602.htm
https://www.lookchem.com/ProductWholeProperty_LCPL416740.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of 3-Bromooctane
The synthesis of 3-Bromooctane, like other secondary bromoalkanes, can be achieved

through several methods. A common laboratory-scale synthesis involves the bromination of the

corresponding alcohol, 3-octanol.

Experimental Protocol: Synthesis from 3-Octanol
This protocol describes a typical procedure for the synthesis of 3-Bromooctane from 3-octanol

using hydrobromic acid.

Materials:

3-octanol

Concentrated hydrobromic acid (48%)

Concentrated sulfuric acid

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Separatory funnel

Distillation apparatus

Round-bottom flask

Heating mantle

Procedure:

In a round-bottom flask, combine 3-octanol and concentrated hydrobromic acid.

Slowly add concentrated sulfuric acid to the cooled mixture while stirring.

Heat the mixture under reflux for a specified period to ensure the completion of the reaction.
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After cooling, transfer the mixture to a separatory funnel and wash sequentially with water,

5% sodium bicarbonate solution, and again with water.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Purify the crude 3-Bromooctane by distillation.

The following diagram illustrates the general workflow for this synthesis.

Synthesis Workflow

3-Octanol + HBr/H2SO4

Reflux

Aqueous Workup
(Separatory Funnel)

Drying
(Anhydrous MgSO4)

Distillation

Pure 3-Bromooctane
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Click to download full resolution via product page

A generalized workflow for the synthesis of 3-Bromooctane.

Key Reactions of 3-Bromooctane
As a secondary alkyl halide, 3-Bromooctane readily participates in several fundamental

organic reactions, most notably nucleophilic substitution and the formation of Grignard

reagents.

Nucleophilic Substitution Reactions
3-Bromooctane can undergo both SN1 and SN2 reactions, with the reaction pathway being

highly dependent on the reaction conditions such as the nucleophile, solvent, and temperature.

[7] Strong nucleophiles in polar aprotic solvents favor the SN2 pathway, which proceeds with

an inversion of stereochemistry.[7] Weaker nucleophiles in polar protic solvents favor the SN1

pathway, which involves a carbocation intermediate and typically results in a racemic mixture of

products.[7]

A common example is the reaction with a hydroxide ion to form 3-octanol.

SN2 Reaction Pathway

3-Bromooctane

Transition State

Nucleophile (e.g., OH⁻)

Substitution Product
(e.g., 3-Octanol) Leaving Group (Br⁻)

Click to download full resolution via product page

Illustrative pathway of an SN2 reaction involving 3-Bromooctane.
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Grignard Reagent Formation and Reactions
3-Bromooctane can be used to prepare a Grignard reagent by reacting it with magnesium

metal in an anhydrous ether solvent.[8] The resulting organomagnesium compound is a potent

nucleophile and a strong base.

Experimental Protocol: Grignard Reagent Formation

Materials:

3-Bromooctane

Magnesium turnings

Anhydrous diethyl ether or THF

A three-necked flask equipped with a reflux condenser and a dropping funnel

Inert atmosphere (e.g., nitrogen or argon)

Procedure:

Ensure all glassware is oven-dried to remove any traces of water.

Place magnesium turnings in the flask under an inert atmosphere.

Add a small amount of a solution of 3-Bromooctane in anhydrous ether to initiate the

reaction.

Once the reaction begins (indicated by bubbling and a cloudy appearance), add the

remaining 3-Bromooctane solution dropwise at a rate that maintains a gentle reflux.

After the addition is complete, continue to stir the mixture until the magnesium is consumed.

The formed Grignard reagent can then be used in a variety of subsequent reactions, such as

additions to carbonyl compounds to form alcohols.
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Grignard Reagent Formation and Reaction

3-Bromooctane
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Logical flow from 3-Bromooctane to an alcohol via a Grignard reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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